Cas no 1006348-48-6 (1-(4-Chlorophenoxy)methyl-1H-pyrazole-3-carboxylic Acid)
1-(4-Chlorophenoxy)methyl-1H-pyrazole-3-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
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- 1-((4-Chlorophenoxy)methyl)-1H-pyrazole-3-carboxylic acid
- 1-[(4-Chlorophenoxy)methyl]-1H-pyrazole-3-carboxylic acid
- MFCD04967914
- EN300-92773
- 1-((4-Chlorophenoxy)methyl)-1H-pyrazole-3-carboxylicacid
- 1-[(4-chlorophenoxy)methyl]pyrazole-3-carboxylic acid
- 1006348-48-6
- 1-(4-CHLOROPHENOXYMETHYL)PYRAZOLE-3-CARBOXYLIC ACID
- 1-(4-chlorophenoxymethyl)-1H-pyrazole-3-carboxylic acid
- GQB34848
- CS-0264426
- DTXSID201196266
- STK349371
- AKOS000306483
- 1-(4-Chlorophenoxy)methyl-1H-pyrazole-3-carboxylic Acid
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- MDL: MFCD04967914
- Inchi: 1S/C11H9ClN2O3/c12-8-1-3-9(4-2-8)17-7-14-6-5-10(13-14)11(15)16/h1-6H,7H2,(H,15,16)
- InChI Key: WVNZTCDMZYDGSK-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)OCN1C=CC(C(=O)O)=N1
Computed Properties
- Exact Mass: 252.0301698Da
- Monoisotopic Mass: 252.0301698Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 64.4Ų
1-(4-Chlorophenoxy)methyl-1H-pyrazole-3-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C375958-25mg |
1-[(4-Chlorophenoxy)methyl]-1H-pyrazole-3-carboxylic Acid |
1006348-48-6 | 25mg |
$ 70.00 | 2022-04-01 | ||
| TRC | C375958-50mg |
1-[(4-Chlorophenoxy)methyl]-1H-pyrazole-3-carboxylic Acid |
1006348-48-6 | 50mg |
$ 95.00 | 2022-04-01 | ||
| TRC | C375958-250mg |
1-[(4-Chlorophenoxy)methyl]-1H-pyrazole-3-carboxylic Acid |
1006348-48-6 | 250mg |
$ 365.00 | 2022-04-01 | ||
| Chemenu | CM483573-1g |
1-((4-Chlorophenoxy)methyl)-1H-pyrazole-3-carboxylic acid |
1006348-48-6 | 97% | 1g |
$235 | 2022-06-14 | |
| Chemenu | CM483573-5g |
1-((4-Chlorophenoxy)methyl)-1H-pyrazole-3-carboxylic acid |
1006348-48-6 | 97% | 5g |
$696 | 2022-06-14 | |
| abcr | AB498917-100 mg |
1-[(4-Chlorophenoxy)methyl]-1H-pyrazole-3-carboxylic acid |
1006348-48-6 | 100MG |
€231.60 | 2022-03-01 | ||
| abcr | AB498917-250 mg |
1-[(4-Chlorophenoxy)methyl]-1H-pyrazole-3-carboxylic acid |
1006348-48-6 | 250MG |
€275.80 | 2022-03-01 | ||
| abcr | AB498917-500 mg |
1-[(4-Chlorophenoxy)methyl]-1H-pyrazole-3-carboxylic acid |
1006348-48-6 | 500MG |
€409.30 | 2022-03-01 | ||
| abcr | AB498917-1 g |
1-[(4-Chlorophenoxy)methyl]-1H-pyrazole-3-carboxylic acid |
1006348-48-6 | 1g |
€486.60 | 2022-03-01 | ||
| abcr | AB498917-5 g |
1-[(4-Chlorophenoxy)methyl]-1H-pyrazole-3-carboxylic acid |
1006348-48-6 | 5g |
€1,185.30 | 2022-03-01 |
1-(4-Chlorophenoxy)methyl-1H-pyrazole-3-carboxylic Acid Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
Additional information on 1-(4-Chlorophenoxy)methyl-1H-pyrazole-3-carboxylic Acid
Recent Advances in the Study of 1-(4-Chlorophenoxy)methyl-1H-pyrazole-3-carboxylic Acid (CAS: 1006348-48-6)
1-(4-Chlorophenoxy)methyl-1H-pyrazole-3-carboxylic Acid (CAS: 1006348-48-6) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a versatile scaffold for the development of novel therapeutic agents. This research brief aims to summarize the latest findings regarding its synthesis, biological activity, and potential applications in drug discovery.
The compound has garnered attention due to its unique structural features, which include a pyrazole ring and a chlorophenoxy moiety. These structural elements are known to contribute to its ability to interact with various biological targets, making it a promising candidate for further investigation. Recent synthetic methodologies have focused on optimizing the yield and purity of this compound, with several studies reporting improved protocols that enhance its accessibility for research purposes.
In terms of biological activity, 1-(4-Chlorophenoxy)methyl-1H-pyrazole-3-carboxylic Acid has demonstrated promising results in preliminary screenings. For instance, it has shown inhibitory effects against certain enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of inflammatory diseases. Additionally, its interaction with specific protein targets has been investigated using computational docking studies, which have provided insights into its binding modes and affinity.
Recent publications have also highlighted the compound's potential in the development of antimicrobial agents. Studies have reported its efficacy against a range of bacterial and fungal strains, with some derivatives exhibiting enhanced activity compared to existing drugs. These findings underscore the importance of further exploration into its mechanism of action and the optimization of its pharmacological properties.
Looking ahead, the research community is keen to explore the broader applications of 1-(4-Chlorophenoxy)methyl-1H-pyrazole-3-carboxylic Acid. Future studies are expected to focus on its use in combination therapies, as well as its potential to address unmet medical needs in areas such as oncology and infectious diseases. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the translation of these findings into clinical applications.
In conclusion, 1-(4-Chlorophenoxy)methyl-1H-pyrazole-3-carboxylic Acid represents a compound of considerable interest in the field of medicinal chemistry. Its unique structural features, combined with its promising biological activity, make it a valuable candidate for further research and development. Continued exploration of its therapeutic potential is expected to yield significant advancements in drug discovery and development.
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